Cas no 1112-94-3 (Propanoic acid,3-(diethoxyphosphinyl)-, methyl ester)

• Product Name: Propanoic acid,3-(diethoxyphosphinyl)-, methyl ester
• CAS No: 1112-94-3
• MF: C₈H₁₇O₅P
• MW: 224.191344022751
• CID: 140471
• PubChem ID: 273771
• Update Time: 2025-04-19

Propanoic acid,3-(diethoxyphosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(diethoxyphosphinyl)-, methyl ester
• Methyl 3-(diethoxyphosphoryl)propanoate
• methyl 3-diethoxyphosphorylpropanoate
• 3-(diethoxyphosphinyl)-propanoic acid,methyl ester
• 3-<Diaethyl-phosphono>-propionsaeure-methylester
• 3-Diaethoxyphosphoryl-propionsaeure-methylester
• 3-diethoxyphosphoryl-propionic acid methyl ester
• methyl 3-(diethoxyphosphinyl)-propanoate
• Methyl 3-(diethoxyphosphoryl)propionate
• Propionic acid, 3-diethyl-phosphono-, methyl ester
• 1112-94-3
• AKOS001035317
• NSC119293
• CBDivE_008574
• SCHEMBL734947
• methyl3-(diethoxyphosphoryl)propanoate
• DTXSID70297925
• NSC-119293

• Inchi： 1S/C8H17O5P/c1-4-12-14(10,13-5-2)7-6-8(9)11-3/h4-7H2,1-3H3
• InChI Key： TXMSAFGVEZUMPX-UHFFFAOYSA-N
• SMILES： P(CCC(=O)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 224.08100
• Monoisotopic Mass: 224.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 1.81560